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Compound of Interest

Compound Name: 3,5-Difluorobenzonitrile

Cat. No.: B1349092

An In-depth Technical Guide to 3,5-Difluorobenzonitrile

This guide provides comprehensive information on the molecular properties and synthesis of
3,5-Difluorobenzonitrile, tailored for researchers, scientists, and professionals in drug
development.

Core Molecular Data

The fundamental molecular characteristics of 3,5-Difluorobenzonitrile are summarized below,
providing a quick reference for key quantitative data.

Property Value Citations
Molecular Formula C7HsF2N [L12]1[31[4][5]6]1[7]
Molecular Weight 139.10 g/mol (1121314151718l
CAS Number 64248-63-1 [11[2]5][7]
Melting Point 84-86 °C [11[7]
Boiling Point 160 °C [1]
Appearance White to almost white powder o

or crystals
Solubility in Water Insoluble [1]
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Synthesis Protocol

A common laboratory-scale synthesis of 3,5-Difluorobenzonitrile involves the reaction of 3,5-
difluorobromobenzene with a cyanide source. The following protocol is based on established
methodologies.[1]

General Procedure for the Synthesis of 3,5-Difluorobenzonitrile from 3,5-
Difluorobromobenzene:

Reaction Setup: To a flask containing dry lithium chloride (LiCl), add isopropylmagnesium
chloride (iPrMgCl) in tetrahydrofuran (THF).

» Addition of Starting Material: After a brief stirring period, slowly add a solution of 3,5-
difluorobromobenzene in THF to the reaction mixture.

e Cyanation Step: Subsequently, add dimethylformamide (DMF) at O °C and continue stirring
for 2 hours.

o Work-up: Upon completion of the reaction, add aqueous ammonia and iodine to the mixture.

o Extraction: Pour the reaction mixture into a saturated aqueous sodium sulfite (Naz2S03)
solution and extract the product with chloroform (CHCIs).

o Purification: Combine the organic layers, dry with sodium sulfate (Na2S0a4), and filter. After
removing the solvent under reduced pressure, purify the residue by silica gel column
chromatography to yield pure 3,5-Difluorobenzonitrile.

Visualizing the Synthesis Pathway

The following diagram illustrates the synthetic route from 3,5-difluorobromobenzene to 3,5-
Difluorobenzonitrile.
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Synthesis of 3,5-Difluorobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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